Cas no 1601834-01-8 (3-Pyrrolidinol, 3-(2-aminoethyl)-1-cyclopropyl-5-methyl-)

• Product Name: 3-Pyrrolidinol, 3-(2-aminoethyl)-1-cyclopropyl-5-methyl-
• CAS No: 1601834-01-8
• MF: C₁₀H₂₀N₂O
• MW: 184.278602600098
• CID: 5275070
• Update Time: 2025-10-31

3-Pyrrolidinol, 3-(2-aminoethyl)-1-cyclopropyl-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinol, 3-(2-aminoethyl)-1-cyclopropyl-5-methyl-

• Inchi： 1S/C10H20N2O/c1-8-6-10(13,4-5-11)7-12(8)9-2-3-9/h8-9,13H,2-7,11H2,1H3
• InChI Key： FHNWKWWRYSKYAY-UHFFFAOYSA-N
• SMILES： N1(C2CC2)C(C)CC(CCN)(O)C1

Additional information on 3-Pyrrolidinol, 3-(2-aminoethyl)-1-cyclopropyl-5-methyl-

Comprehensive Analysis of 3-Pyrrolidinol, 3-(2-aminoethyl)-1-cyclopropyl-5-methyl- (CAS No. 1601834-01-8)

The compound 3-Pyrrolidinol, 3-(2-aminoethyl)-1-cyclopropyl-5-methyl- (CAS No. 1601834-01-8) is a specialized organic molecule with a unique structural framework. Its chemical name highlights key functional groups, including a pyrrolidine core, an aminoethyl side chain, and a cyclopropyl substituent. These features make it a subject of interest in pharmaceutical research, agrochemical development, and material science. Researchers are increasingly exploring its potential applications due to its modular design, which allows for versatile modifications.

In recent years, the demand for heterocyclic compounds like 3-Pyrrolidinol derivatives has surged, driven by their role in drug discovery. The pyrrolidine ring, in particular, is a common motif in bioactive molecules, contributing to enhanced binding affinity and metabolic stability. This compound's cyclopropyl group adds steric constraints, which can influence conformational flexibility and receptor interactions. Such properties align with current trends in fragment-based drug design and small-molecule therapeutics, addressing challenges like selectivity and off-target effects.

From a synthetic chemistry perspective, CAS No. 1601834-01-8 presents intriguing opportunities. The presence of both amino and hydroxyl functionalities enables diverse derivatization pathways, such as amide coupling or reductive amination. These reactions are pivotal in constructing libraries of analogs for high-throughput screening—a strategy widely adopted in precision medicine and targeted therapy development. Notably, the compound's stability under physiological conditions makes it a candidate for prodrug formulations, a hot topic in biopharmaceutical optimization.

Environmental and regulatory considerations also play a role in the compound's appeal. Unlike traditional hazardous intermediates, 3-Pyrrolidinol, 3-(2-aminoethyl)-1-cyclopropyl-5-methyl- exhibits favorable safety profiles in preliminary studies. This aligns with the growing emphasis on green chemistry principles, where researchers prioritize sustainable synthesis routes and biodegradable byproducts. Such attributes resonate with industries aiming to reduce their carbon footprint while maintaining efficiency.

In the context of AI-driven drug discovery, this compound has garnered attention as a scaffold for virtual screening. Computational models predict its compatibility with various enzyme active sites, particularly those involved in neurotransmitter regulation and inflammatory pathways. These insights are valuable for tackling complex diseases like neurodegenerative disorders and autoimmune conditions, where conventional therapies often fall short.

Looking ahead, the versatility of CAS No. 1601834-01-8 positions it as a promising candidate for interdisciplinary research. Whether in peptide mimetics, catalysis, or polymeric materials, its structural features offer a balance of rigidity and reactivity. As the scientific community continues to explore structure-activity relationships, this compound may unlock novel applications in personalized healthcare and smart materials.